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Compound of Interest

Compound Name: 5-Methyl-2,3-hexanedione

Cat. No.: B078870 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 5-Methyl-2,3-hexanedione (CAS No. 13706-86-

0). Adherence to these procedures is vital for ensuring laboratory safety and proper chemical

management.

Hazard Identification
5-Methyl-2,3-hexanedione is classified with the following primary hazards:

Flammable Liquid and Vapor: It is a flammable liquid that can ignite when exposed to heat,

sparks, or open flames.[1][2]

Skin Sensitizer: May cause an allergic skin reaction upon contact.[1][2][3][4]

Skin and Eye Irritant: Can cause skin irritation and serious eye irritation.[4]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling. However, the following PPE is

generally required to minimize exposure and ensure safety.

Eye and Face Protection:

Wear tight-fitting safety glasses that comply with OSHA 1910.133 or an equivalent

standard.[1]
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If there is a splash hazard, a face shield should be worn in addition to safety glasses.[5][6]

Hand Protection:

Chemical-resistant, impervious gloves are mandatory to prevent skin contact.[1]

It is recommended to change gloves frequently and establish a regular replacement

schedule to avoid permeation by the chemical.[1][7]

Body Protection:

Wear protective clothing to prevent skin contamination.[1] For significant splash potential,

a chemically resistant apron or splash suit may be necessary.

Appropriate footwear, such as closed-toe, chemical-resistant shoes, should be worn in all

handling areas.[5][7]

Contaminated work clothing must not be allowed out of the workplace and should be

washed before reuse.[1][2]

Respiratory Protection:

Use this chemical in a well-ventilated area, preferably within a chemical fume hood, to

avoid breathing vapor or spray.[1]

If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA-

approved respirator with appropriate cartridges.[8]

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Methyl-2,3-hexanedione.
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Property Value

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol

Appearance Clear, yellowish liquid with a buttery odor

Boiling Point 129 - 138 °C

Flash Point 33 - 41.67 °C

Density / Specific Gravity 0.91 - 0.92 g/cm³

Oral LD50 (Rat) >5,000 mg/kg

Dermal LD50 (Rabbit) >5,000 mg/kg

Sources:[3][4][9][10][11][12]

Operational Plan: Handling and Storage
Handling:

Preparation: Read and understand the Safety Data Sheet (SDS) before work begins. Ensure

eyewash stations and safety showers are readily accessible.[1][8]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,

open flames, and hot surfaces. No smoking is permitted in the handling area.[1][2]

Ventilation: Handle the substance in a well-ventilated area or inside a chemical fume hood.

Use explosion-proof electrical and ventilating equipment.[1][8]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source.[1][2]

Tools: Use only non-sparking tools when opening or handling containers.[1][2]

Hygiene: Avoid eating, drinking, or smoking when using this product. Wash hands and any

exposed skin thoroughly after handling and before breaks.[1]
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Storage:

Container: Keep the chemical in its original, tightly closed container.[1][2]

Location: Store in a cool, well-ventilated place, away from incompatible materials such as

oxidizing agents.[1][8]

Regulations: Store in accordance with all local regulations for flammable liquids.[1]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

Chemical Waste:

Collection: Collect waste 5-Methyl-2,3-hexanedione in a dedicated, compatible, and

properly labeled hazardous waste container.[13] The container must be kept closed except

when adding waste.[13]

Compatibility: Do not mix with incompatible wastes.[13]

Disposal: Dispose of the contents and container in accordance with local, regional, and

national regulations through a licensed waste disposal company.[1][2][4]

Empty Containers:

Rinsing: Unless the container is to be reused for the same material, it must be triple-rinsed.

The first rinse must be collected and disposed of as hazardous chemical waste.[13]

Disposal: After thorough rinsing and air-drying, the empty container can be disposed of

according to facility guidelines.[13]

Emergency First-Aid Procedures
If on Skin (or hair): Immediately remove all contaminated clothing. Rinse the skin with plenty

of water or shower. If skin irritation or a rash occurs, seek medical advice.[1][2]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4]

If Inhaled: Move the affected person to fresh air and keep them comfortable for breathing. If

you feel unwell, call a poison center or doctor.[1][8]

In Case of Fire: Use alcohol-resistant foam, carbon dioxide, dry powder, or water fog to

extinguish.[1]
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Caption: Workflow for PPE selection and safe handling of 5-Methyl-2,3-hexanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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